Cas no 870195-98-5 (Potassium 2-chlorophenyltrifluoroborate)

• Product Name: Potassium 2-chlorophenyltrifluoroborate
• CAS No: 870195-98-5
• MF: C₆H₄BClF₃K
• MW: 218.453472137451
• MDL: MFCD09993172
• CID: 1068266
• PubChem ID: 63676981
• Update Time: 2025-10-28

Potassium 2-chlorophenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium 2-chlorophenyltrifluoroborate
• Potassium (2-chlorophenyl)(trifluoro)borate(1-)
• potassium;(2-chlorophenyl)-trifluoroboranuide
• MFCD09993172
• CS-0456731
• potassium (2-chlorophenyl)trifluoroboranuide
• EN300-1231207
• Potassium2-chlorophenyltrifluoroborate
• AKOS012987899
• VJB19598
• A915649
• 870195-98-5
• AS-2687
• Potassium (2-chlorophenyl)trifluoroborate

• MDL： MFCD09993172
• Inchi： 1S/C6H4BClF3.K/c8-6-4-2-1-3-5(6)7(9,10)11;/h1-4H;/q-1;+1
• InChI Key： ZFKMVKXCSCGKHD-UHFFFAOYSA-N
• SMILES： [K+].ClC1C=CC=CC=1[B-](F)(F)F

Computed Properties

• Exact Mass: 217.9683740g/mol
• Monoisotopic Mass: 217.9683740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Potassium 2-chlorophenyltrifluoroborate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Potassium 2-chlorophenyltrifluoroborate

Potassium 2-Chlorophenyltrifluoroborate (CAS No. 870195-98-5): A Versatile Reagent in Modern Organic Synthesis

Potassium 2-chlorophenyltrifluoroborate (CAS No. 870195-98-5) is a highly versatile reagent that has gained significant attention in the field of organic synthesis due to its unique properties and wide range of applications. This compound, also known as KCPF, is a boron-based reagent that combines the reactivity of a boronate ester with the functional groups of a chlorophenyl and trifluoromethyl moiety. Its ability to participate in various chemical reactions makes it an indispensable tool in the synthesis of complex organic molecules, particularly in pharmaceutical and materials science.

The structure of Potassium 2-chlorophenyltrifluoroborate consists of a potassium ion, a boron atom, and a 2-chlorophenyltrifluoromethyl group. The presence of the trifluoromethyl group imparts significant electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The chlorophenyl group, on the other hand, provides additional functionalization opportunities, making this reagent highly valuable in synthetic chemistry.

One of the key applications of Potassium 2-chlorophenyltrifluoroborate is in cross-coupling reactions, particularly Suzuki-Miyaura coupling. This reaction involves the coupling of an aryl or vinyl boronic acid or boronate ester with an aryl or vinyl halide or pseudohalide in the presence of a palladium catalyst. The high reactivity and stability of KCPF make it an excellent choice for these reactions, leading to the formation of biaryl compounds with high yields and selectivity.

Recent studies have highlighted the use of Potassium 2-chlorophenyltrifluoroborate in the synthesis of fluorinated compounds, which are crucial in pharmaceutical and agrochemical industries. Fluorine atoms can significantly alter the biological activity and metabolic stability of organic molecules, making them highly desirable in drug design. For instance, a study published in Organic Letters demonstrated the efficient synthesis of fluorinated aryl compounds using KCPF as a key intermediate. The researchers reported that the use of this reagent led to improved yields and reduced reaction times compared to traditional methods.

In addition to its use in cross-coupling reactions, Potassium 2-chlorophenyltrifluoroborate has also found applications in organocatalysis. Organocatalysts are small organic molecules that can catalyze chemical reactions without the need for metal catalysts. The unique electronic properties of KCPF make it an effective organocatalyst for various transformations, including asymmetric synthesis. A recent study published in Journal of Organic Chemistry explored the use of Potassium 2-chlorophenyltrifluoroborate as an organocatalyst for enantioselective Michael additions. The results showed that this reagent could achieve high enantioselectivities and yields, making it a promising candidate for asymmetric synthesis.

The safety and handling of Potassium 2-chlorophenyltrifluoroborate are important considerations for researchers working with this compound. While it is generally considered safe when handled properly, precautions should be taken to avoid exposure to skin and eyes, and it should be stored in a cool, dry place away from incompatible materials. Additionally, proper disposal methods should be followed to ensure environmental safety.

In conclusion, Potassium 2-chlorophenyltrifluoroborate (CAS No. 870195-98-5) is a highly versatile reagent with a wide range of applications in modern organic synthesis. Its unique properties make it an invaluable tool for researchers working in pharmaceuticals, materials science, and other related fields. As ongoing research continues to uncover new applications and improvements in synthetic methods, the importance of this compound is likely to grow even further.